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Compound of Interest

Compound Name: Sodium arachidate

Cat. No.: B076927

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of sodium arachidate, a long-chain
saturated fatty acid sodium salt, for researchers, scientists, and professionals in drug
development. This document covers its chemical identifiers, physicochemical properties, and
its role in biological pathways, alongside detailed experimental protocols.

Chemical Identifiers and Physicochemical
Properties

Sodium arachidate, the sodium salt of arachidic acid, is a key compound in various research
and development applications. Accurate identification and understanding its physical and
chemical characteristics are paramount for its effective use.

Table 1: Chemical Identifiers for Sodium Arachidate

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b076927?utm_src=pdf-interest
https://www.benchchem.com/product/b076927?utm_src=pdf-body
https://www.benchchem.com/product/b076927?utm_src=pdf-body
https://www.benchchem.com/product/b076927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference(s)

CAS Number 13257-34-6 [L1[21[3]14]
Sodium eicosanoate, Arachidic
acid sodium salt, Sodium

Synonyms ) ) ) [1112]
arachate, Eicosanoic acid,
sodium salt

Molecular Formula C20H39NaO:2 [3]

Molecular Weight 334.5 g/mol [3]

PubChem CID 23663653 [3]

EINECS Number 236-248-3 [2][3]

UNII W50CW7511B [31[4]
INChl=1S/C20H4002.Na/c1-2-
3-4-5-6-7-8-9-10-11-12-13-14-

InChl (3]
15-16-17-18-19-20(21)22;/h2-
19H2,1H3,(H,21,22);/q;+1/p-1
MRQYKJINZWPCFNB-

InChIKey (3]
UHFFFAOYSA-M
CCcCccceccececececececececceccce

SMILES [3]

C(=0)[0-].[Na+]

Table 2: Physicochemical Properties of Sodium

Arachidate
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Property Value Reference(s)

Physical State Solid [2]

Soluble in ethanol (1.5 mg/ml),

and in a 1:5 solution of

Solubility [2]
ethanol:PBS (pH 7.2) (0.5
mg/ml).

Purity >95% (2]

Biological Activity and Signaling Pathways

Sodium arachidate, as a sodium salt of a saturated fatty acid, is known to participate in
biological processes, notably in inflammation and cellular signaling. Its parent compound,
arachidic acid, can be formed by the hydrogenation of arachidonic acid.[2] Diets rich in
saturated fatty acids like arachidic acid have been associated with increased serum low-density
lipoproteins.[2]

Modulation of Cyclooxygenase-2 (COX-2)

Sodium arachidate has been found to modulate the expression of cyclooxygenase-2 (COX-2),
an enzyme crucial to skin inflammation and repair.[2] The arachidonic acid cascade is a major
signaling pathway in inflammation. Arachidonic acid is converted by COX enzymes into
prostaglandins, which are key mediators of inflammation. The mechanism by which sodium
arachidate influences COX-2 may be linked to its structural relationship with arachidonic acid,
potentially acting as a modulator of the pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium Arachidate: A Comprehensive Technical Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076927#sodium-arachidate-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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